![molecular formula C12H16ClNO2S B1413494 (5-Chlorothiophen-2-yl)(4-(2-hydroxyethyl)piperidin-1-yl)methanone CAS No. 2098065-53-1](/img/structure/B1413494.png)
(5-Chlorothiophen-2-yl)(4-(2-hydroxyethyl)piperidin-1-yl)methanone
Overview
Description
“(5-Chlorothiophen-2-yl)(4-(2-hydroxyethyl)piperidin-1-yl)methanone” is a chemical compound with the molecular formula C12H16ClNO2S . It’s available for purchase from certain chemical suppliers.
Molecular Structure Analysis
The molecular structure of this compound consists of a chlorothiophenyl group attached to a piperidinyl group via a methanone linker . The molecular weight is 273.78 g/mol.Scientific Research Applications
Structural Characterization and Synthesis
Structural Analysis in Drug Synthesis : This compound and its variants are used in the synthesis of potential drug candidates. For instance, a structurally similar compound, 2-chloro-3-nitro-5-(trifluoromethyl)phenylmethanone, was characterized during the synthesis of new anti-tuberculosis drugs (Eckhardt et al., 2020).
Compound Synthesis and Characterization : The synthesis and structural characterization of related compounds are a vital part of drug discovery and development. For example, a compound with a slightly different structure, [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, was synthesized and characterized using various spectroscopic techniques (Karthik et al., 2021).
Antimicrobial Activity
- Antimicrobial Properties : Some derivatives of this compound have been investigated for their antimicrobial activity. A study synthesized new pyridine derivatives using a similar compound and tested their in vitro antimicrobial activity, finding variable results against bacteria and fungi (Patel et al., 2011).
Applications in Molecular Structure Analysis
Molecular Structure Analysis : The crystal structure and molecular interactions of related compounds are studied to understand their properties. For example, the crystal structure of an adduct comprising 4-hydroxypiperidin-1-yl and 4-piperidin-1-yl substituents on a common (4-chlorophenyl)methanone component was analyzed (Revathi et al., 2015).
X-Ray Diffraction Studies : X-ray diffraction studies are utilized to confirm the structure of synthesized compounds, such as in the case of (2-((6-Chloro pyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl)Methanone (Lakshminarayana et al., 2009).
Potential Neuroprotective and Antidepressant Activities
Neuroprotective Activities : Some derivatives have shown potential neuroprotective effects, such as aryloxyethylamine derivatives, including compounds with a similar structural framework (Zhong et al., 2020).
Antidepressant Potential : Selective 5-HT1A receptor agonists, structurally related to this compound, have shown marked antidepressant potential in preclinical models (Vacher et al., 1999).
Safety and Hazards
properties
IUPAC Name |
(5-chlorothiophen-2-yl)-[4-(2-hydroxyethyl)piperidin-1-yl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2S/c13-11-2-1-10(17-11)12(16)14-6-3-9(4-7-14)5-8-15/h1-2,9,15H,3-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZUHBPCSTRPIJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCO)C(=O)C2=CC=C(S2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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